![molecular formula C7H12ClNO3 B180362 (S)-1-Acetamido-3-chloropropan-2-yl acetate CAS No. 183905-31-9](/img/structure/B180362.png)
(S)-1-Acetamido-3-chloropropan-2-yl acetate
Overview
Description
(S)-1-Acetamido-3-chloropropan-2-yl acetate, also known as (S)-3-chloro-1-acetamido-2-propanol acetate, is an organic compound that is widely used in research laboratories and in the production of pharmaceuticals. It is a chiral compound, meaning that it has two mirror-image forms, and is used in the synthesis of a variety of compounds. In addition, (S)-1-Acetamido-3-chloropropan-2-yl acetate has been used in the study of biochemical and physiological effects and in the development of new drugs.
Scientific Research Applications
Environmental Impact and Phytotoxicity
- The chlorinated derivative of atenolol, which shares structural similarities with (S)-1-acetamido-3-chloropropan-2-yl acetate, demonstrates phytotoxic activity. This suggests potential environmental implications for related compounds (DellaGreca et al., 2009).
DNA Binding and Gene Delivery
- Cationic polythiophenes derived from similar structures show promise as DNA-binding agents, indicating potential applications in gene delivery and theranostics (Carreon et al., 2014).
Synthesis and Separation Methods
- Methods for separating racemic compounds closely related to (S)-1-acetamido-3-chloropropan-2-yl acetate have been developed, providing techniques for synthesizing pharmaceutically important compounds (Banoth et al., 2014).
Anticancer Properties
- Certain acetamido sugar derivatives synthesized from similar compounds exhibit promising anticancer properties against brain tumor cell lines, suggesting potential therapeutic applications (Rawal et al., 2007).
Analgesic Activity
- Acetamide derivatives structurally related to (S)-1-acetamido-3-chloropropan-2-yl acetate have been synthesized and show potential analgesic properties (Kaplancıklı et al., 2012).
Catalysis and Organic Synthesis
- Silica-bonded compounds related to (S)-1-acetamido-3-chloropropan-2-yl acetate are used as catalysts in organic synthesis, highlighting the compound's utility in chemical reactions (Sobhani & Honarmand, 2013).
Antimicrobial Properties
- Structurally similar acetamide derivatives have been synthesized and evaluated for their antimicrobial activities, indicating potential applications in combating bacterial and fungal infections (Fuloria et al., 2009).
Mechanism of Action
Mode of Action
Based on its chemical structure, it can be hypothesized that it may interact with its targets through mechanisms such as binding to active sites or altering the conformation of target proteins .
Biochemical Pathways
Similar compounds have been shown to influence various metabolic pathways, including those involved in the metabolism of carbohydrates and lipids .
Pharmacokinetics
Therefore, its bioavailability and how it is absorbed, distributed, metabolized, and excreted in the body remain unknown .
Result of Action
Similar compounds have been shown to have various effects, such as antioxidant activity and potential protective effects against damage from uvb radiation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .
properties
IUPAC Name |
[(2S)-1-acetamido-3-chloropropan-2-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12ClNO3/c1-5(10)9-4-7(3-8)12-6(2)11/h7H,3-4H2,1-2H3,(H,9,10)/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOJJPJCUSDMTAT-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC(CCl)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC[C@@H](CCl)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00428563 | |
Record name | (2S)-1-Acetamido-3-chloropropan-2-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00428563 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-Acetamido-3-chloropropan-2-yl acetate | |
CAS RN |
183905-31-9 | |
Record name | (2S)-1-Acetamido-3-chloropropan-2-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00428563 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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